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Compound of Interest

Compound Name: 5-(3'-Hydroxybenzyl)hydantoin
CAS No.: 216956-20-6
Cat. No.: B016291

Get Quote

Executive Summary & Chemical Profile[1]

5-(3'-Hydroxybenzyl)hydantoin (CAS: 216956-20-6) is a specialized organic intermediate,
often utilized in the synthesis of pharmaceutical metabolites (specifically related to phenytoin
derivatives).[1] Unlike common bulk solvents, this compound presents a dual-hazard profile:
the hydantoin ring implies potential biological activity (neurological modulation), while the
phenolic moiety introduces acidity and potential for oxidative coupling.

Proper disposal is not merely a regulatory box-checking exercise; it is an environmental
imperative. Hydantoins are chemically stable and can persist in aquatic environments if
improperly discharged. This guide provides a self-validating workflow to ensure zero-discharge
compliance.

Chemical Identification Table
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Property Specification

Chemical Name 5-(3'-Hydroxybenzyl)hydantoin

CAS Number 216956-20-6

Molecular Formula C10H10N203

Molecular Weight 206.20 g/mol

Physical State Solid (typically off-white powder)

Solubility DMSO, Methanol; sparingly soluble in water

] Acute Toxicity (Oral), Skin/Eye Irritant, Aquatic
Primary Hazards o )
Toxicity (Potential)

Hazard Analysis & Segregation Logic

Before disposal, you must characterize the waste stream. This compound is not typically
classified as P-listed (acutely toxic) or U-listed (toxic) under US EPA RCRA regulations by
specific name, but it must be managed as Hazardous Chemical Waste due to its toxicological
profile.

The "Why" Behind the Protocol

o Phenolic Acidity: The hydroxyl group on the benzyl ring makes this compound weakly acidic.
It should not be mixed with strong oxidizers (e.g., nitric acid, perchlorates) in waste
containers, as phenols can undergo exothermic oxidation.

¢ Hydantoin Stability: The imidazolidine-2,4-dione ring is thermally stable. Standard
autoclaving is ineffective for destruction. High-temperature incineration is the only validated
method for complete mineralization.

» Biological Activity: As a structural analogue to anticonvulsants, it must be prevented from
entering municipal water systems to avoid "pharmaceuticals in the environment" (PIE)
contamination.

Disposal Workflow (Step-by-Step)
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Phase A: Waste Characterization & Segregation

Do NOT dispose of this chemical down the drain or in regular trash.
e Scenario 1: Pure Solid Waste
o Collect in a dedicated Solid Organic Waste container.
o Container Type: Wide-mouth HDPE (High-Density Polyethylene) or Amber Glass jar.
o Labeling: "Hazardous Waste - Solid Organic - Toxic/lrritant."[1]
e Scenario 2: Solution Waste (e.g., dissolved in DMSO/Methanol)[1]
o Segregate into Non-Halogenated Organic Solvent waste.

o Note: If dissolved in water/buffer, check pH. If neutral (pH 5-9), it may go into "Aqueous
Organic Waste." If acidic/basic, neutralize or classify as "Corrosive Agueous Waste"
depending on the solvent matrix.

Phase B: Operational Disposal Protocol
Step 1: Personal Protective Equipment (PPE) Setup

e Hands: Nitrile gloves (double-gloving recommended for solutions >10 mM).
o Eyes: Chemical splash goggles.

» Respiratory: N95 particulate respirator or work inside a certified fume hood (essential for
powders to prevent inhalation).

Step 2: Transfer & Stabilization

» Place the waste container in a secondary containment tray.
e Using a chemically resistant spatula (for solids) or funnel (for liquids), transfer the material.

» Wipe Down: Wipe the exterior of the container and the tools with a methanol-dampened
wipe. Dispose of the wipe in the same solid waste container.
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e Secure: Cap the container tightly. Do not leave funnels in open bottles.

Step 3: Labeling & Documentation

Attach a hazardous waste tag with the following constituents listed clearly:
e 5-(3'-Hydroxybenzyl)hydantoin (<1% or actual concentration)[1][2]

e Solvent Name (if applicable, e.g., DMSO >99%)

o Hazard Checkboxes: [x] Toxic [X] Irritant[1]

Visualizing the Decision Matrix

The following diagram outlines the logical flow for determining the correct waste stream based
on the physical state of the material.
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Waste Generation:
5-(3'-Hydroxybenzyl)hydantoin

Determine Physical State

Pure Solid / Powder Solution / Mixture

Identify Solvent Matrix

Stream A:
Solid Hazardous Waste Organic
(Non-Halogenated)

Aqueous

Organic Solvent Aqueous Buffer
(DMSO, MeOH, EtOH) (Water, PBS)

Stream B: Stream C:
Non-Halogenated Agueous Toxic Waste
Organic Solvents (Do NOT Drain)

Final Fate:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision tree for segregating hydantoin-based waste streams to ensure compliance

with incineration protocols.

Emergency Procedures (Spill Management)

In the event of a spill, immediate containment prevents area contamination.

Spill Type Immediate Action Cleanup Protocol
1.[1] Cover with wet paper
towels to suppress dust.2.
Isolate: Stop airflow (close Scoop into a bag using a
Dry Powder hood sash or turn off fans) to dustpan.3. Wipe area with

prevent dust dispersion.

soap/water.4.[3][4] Dispose of

all materials as Solid

Hazardous Waste.

1. Absorb liquid completely.2.

) Place saturated absorbents in
Contain: Use absorbent pads
o ) o ) ) a sealed bag.3. Label as
Liquid Solution or vermiculite to dike the spill.

[1]

"Debris contaminated with
Hydantoin."4. Dispose as

Hazardous Waste.

First Aid Context:

o Eye Contact: Rinse immediately with water for 15 minutes.[3] The phenol group can cause
irritation.

» Skin Contact: Wash with soap and water. Do not use ethanol (may increase absorption).

Regulatory Framework & Compliance

While specific EPA waste codes are determined by the concentration and mixture, the following
guidelines apply to 5-(3'-Hydroxybenzyl)hydantoin:

o RCRA Classification: If not a specific P/U listed waste, it defaults to a Characteristic Waste if
it exhibits toxicity, or simply Non-Regulated Hazardous Waste (depending on state
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interpretation). However, best practice dictates treating it as Hazardous.

o Sewer Ban: Under 40 CFR 403 (General Pretreatment Regulations), introducing compounds
with potential biological toxicity into POTW (Publicly Owned Treatment Works) is prohibited.

o Destruction Standard: The preferred method is incineration at a permitted TSD (Treatment,
Storage, and Disposal) facility to ensure thermal decomposition of the hydantoin ring.

References

e PubChem. (2025). 5-(3'-Hydroxybenzyl)hydantoin Compound Summary. National Library
of Medicine. [Link]

o US EPA. (2025). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological
Wastes. United States Environmental Protection Agency.[5] [Link]

» National Research Council. (2011). Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards. National Academies Press. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b016291/docs#5-3-hydroxybenzyl-hydantoin-
operational-guide-for-safe-handling-disposal-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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